Cas no 189454-29-3 (1(3H)-Isobenzofuranone,3,4,6-trimethoxy-)

1(3H)-Isobenzofuranone, 3,4,6-trimethoxy-, is a trimethoxy-substituted isobenzofuranone derivative with potential applications in organic synthesis and pharmaceutical research. Its structural features, including the electron-rich aromatic system and lactone functionality, make it a versatile intermediate for constructing complex heterocyclic compounds. The methoxy groups enhance solubility in organic solvents, facilitating its use in reactions requiring polar conditions. This compound may serve as a precursor in the development of bioactive molecules due to its rigid framework and modifiable substituents. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its synthetic flexibility and potential role in exploring structure-activity relationships in medicinal chemistry.

1(3H)-Isobenzofuranone,3,4,6-trimethoxy- structure

189454-29-3 structure

Product Name:1(3H)-Isobenzofuranone,3,4,6-trimethoxy-

CAS No:189454-29-3

MF:C₁₁H₁₂O₅

MW:224.209983825684

CID:115652

PubChem ID:24871108

Update Time:2025-06-07

1(3H)-Isobenzofuranone,3,4,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

- 1(3H)-Isobenzofuranone,3,4,6-trimethoxy-
- 3,4,6-Trimethoxy-1(3H)-Isobenzofuranone
- 3,4,6-trimethoxy-1,3-dihydro-1-isobenzofuranone
- 3,4,6-trimethoxy-3H-2-benzofuran-1-one
- 3,4,6-trimethoxy-3H-isobenzofuran-1-one
- 3,4,6-trimethoxyphthalide
- 3,5,7-Trimethoxyphthalid
- JNVLFUCEKYADLU-UHFFFAOYSA
- 3,4,6-TriMethoxy-1(3H)-isobenzofuranone 97%
- CHEMBL1442880
- Maybridge3_003361
- 3,4,6-Trimethoxyisobenzofuran-1(3H)-one
- IDI1_014748
- MLS000859015
- DTXSID80384739
- CS-0260072
- 3,4,6-Trimethoxy-1(3H)-isobenzofuranone, 97%
- J-012226
- JNVLFUCEKYADLU-UHFFFAOYSA-
- SMR000459194
- InChI=1/C11H12O5/c1-13-6-4-7-9(8(5-6)14-2)11(15-3)16-10(7)12/h4-5,11H,1-3H3
- Z2050098551
- 189454-29-3
- HMS1440I17
- HMS2784P06
- CCG-48370
- 3,4,6-Trimethoxy-2-benzofuran-1(3H)-one
- EN300-7447160
- SR-01000637918-1
- 1(3H)-Isobenzofuranone, 3,4,6-trimethoxy-
- 3,4,6-trimethoxy-1,3-dihydro-2-benzofuran-1-one
- MDL： MFCD01312574
- Inchi： 1S/C11H12O5/c1-13-6-4-7-9(8(5-6)14-2)11(15-3)16-10(7)12/h4-5,11H,1-3H3
- InChI Key： JNVLFUCEKYADLU-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C=C(C=2C1OC)OC)OC)=O

Computed Properties

Exact Mass: 224.06800
Monoisotopic Mass: 224.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 54Å²

Experimental Properties

Color/Form: Not determined
Density: 1.28
Melting Point: 149-152 °C (lit.)
Boiling Point: 394.2°C at 760 mmHg
Flash Point: 178.4°C
Refractive Index: 1.54
PSA: 53.99000
LogP: 1.51920
Solubility: Not determined

1(3H)-Isobenzofuranone,3,4,6-trimethoxy- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1(3H)-Isobenzofuranone,3,4,6-trimethoxy- Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	475297-5G	1(3H)-Isobenzofuranone,3,4,6-trimethoxy-	189454-29-3	97%	5G	787.98	2021-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-226258-5g	3,4,6-Trimethoxy-1(3H)-isobenzofuranone,	189454-29-3		5g	￥654.00	2023-09-05
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Enamine	EN300-7447160-1.0g	3,4,6-trimethoxy-1,3-dihydro-2-benzofuran-1-one	189454-29-3	95.0%	1.0g	$35.0	2025-02-20
Enamine	EN300-7447160-2.5g	3,4,6-trimethoxy-1,3-dihydro-2-benzofuran-1-one	189454-29-3	95.0%	2.5g	$69.0	2025-02-20
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